Cas no 922482-36-8 (N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide)

• Product Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide
• CAS No: 922482-36-8
• MF: C₁₅H₁₈N₂O₄S₂
• MW: 354.444421291351
• CID: 5448657
• Update Time: 2025-06-11

N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-methoxyphenyl)sulfonylpropanamide
• N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide

• Inchi： 1S/C15H18N2O4S2/c1-10-11(2)22-15(16-10)17-14(18)8-9-23(19,20)13-6-4-12(21-3)5-7-13/h4-7H,8-9H2,1-3H3,(H,16,17,18)
• InChI Key： JKTMKGDIWGAZLH-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=C(C)S1)(=O)CCS(C1=CC=C(OC)C=C1)(=O)=O

Additional information on N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide

Introduction to N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide (CAS No. 922482-36-8)

N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide is a sophisticated organic compound with significant applications in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 922482-36-8, has garnered attention due to its unique structural properties and potential biological activities. The molecular structure incorporates a thiazole ring, which is a well-known pharmacophore in drug design, and a methanesulfonyl group, which enhances its interaction with biological targets.

The compound's primary significance lies in its utility as an intermediate in the synthesis of more complex molecules. In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. The thiazole moiety, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. This makes N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide a valuable candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. By employing molecular docking techniques, scientists can identify potential binding interactions between this compound and biological targets. Preliminary studies suggest that the methanesulfonyl group may play a crucial role in modulating the compound's affinity for specific enzymes and receptors. This insight is particularly relevant in the development of targeted therapies for neurological disorders and chronic diseases.

The synthesis of N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiazole ring necessitates careful consideration of reaction pathways to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also minimize unwanted byproducts.

In the realm of medicinal chemistry, the compound's structural features make it an attractive scaffold for designing new drugs. The presence of both electron-donating and electron-withdrawing groups allows for fine-tuning of its pharmacokinetic properties. For instance, the methoxy group on the benzenesulfonyl moiety can influence solubility and metabolic stability, while the thiazole ring contributes to binding affinity. Such characteristics are essential for developing drugs that exhibit optimal efficacy and minimal side effects.

Current research is focused on exploring the therapeutic potential of N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide in various disease models. In vitro studies have shown promising results in terms of inhibiting key enzymes involved in inflammation and cell proliferation. Additionally, animal models have provided insights into its potential role in modulating immune responses. These findings are particularly encouraging for developing treatments for autoimmune diseases and cancer.

The compound's versatility also extends to its use as a building block for more complex molecules. By modifying specific functional groups, researchers can generate derivatives with tailored properties. This flexibility is crucial in drug development pipelines where lead optimization is often necessary to achieve desired pharmacological outcomes. The ability to systematically modify the structure of N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide opens up numerous possibilities for creating novel therapeutic agents.

As our understanding of biological systems continues to evolve, so does our approach to drug design. The integration of computational methods with experimental data has revolutionized how new drugs are discovered and developed. N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide exemplifies this trend by serving as a bridge between theoretical predictions and practical applications. Its unique combination of structural features positions it as a promising candidate for future clinical investigations.

In conclusion, N-(4,5-dimethyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide (CAS No. 922482-36-8) represents a significant advancement in pharmaceutical chemistry. Its potential applications in drug discovery are vast, ranging from antimicrobial agents to targeted therapies for chronic diseases. The ongoing research into this compound underscores its importance as a versatile intermediate and a scaffold for developing novel drugs. As scientific understanding progresses, it is likely that new applications and derivatives will emerge, further solidifying its role in modern medicine.